Cas no 1708379-85-4 (5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester)

• Product Name: 5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester
• CAS No: 1708379-85-4
• MF: C₈H₁₀O₅S
• MW: 218.227001667023
• CID: 5201168
• Update Time: 2025-05-23

5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester

• Inchi： 1S/C8H10O5S/c1-3-14(10,11)7-5-4-6(13-7)8(9)12-2/h4-5H,3H2,1-2H3
• InChI Key： FFKIZATWKCBTSZ-UHFFFAOYSA-N
• SMILES： O1C(S(CC)(=O)=O)=CC=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester

Comprehensive Analysis of 5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester (CAS No. 1708379-85-4): Applications and Innovations

5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester (CAS No. 1708379-85-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. Its unique furan backbone combined with an ethanesulfonyl group and methyl ester functionality makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and metabolic pathways.

The compound's CAS number 1708379-85-4 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Recent studies highlight its role in developing sulfonyl-containing heterocycles, a class of compounds showing promise in addressing antibiotic resistance—a top concern in modern medicine. The methyl ester moiety enhances solubility, making it valuable for formulation scientists working on bioavailability challenges.

In the context of green chemistry trends, 5-Ethanesulfonyl-furan-2-carboxylic acid derivatives are being investigated as potential biodegradable catalysts. This aligns with industry demands for sustainable alternatives to traditional reagents. Analytical techniques like HPLC-MS and NMR confirm the compound's stability under various pH conditions, supporting its use in controlled-release formulations—another hot topic in pharmaceutical development.

Patent literature reveals growing interest in furan-2-carboxylate esters for electronic materials. The sulfonyl group in CAS 1708379-85-4 contributes to electron-withdrawing properties, potentially useful in organic semiconductor applications. This dual applicability in life sciences and material science positions the compound as a multidisciplinary research target, answering frequent search queries about "versatile chemical building blocks."

Quality control protocols for 5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester emphasize chromatographic purity >98%, meeting stringent requirements for preclinical studies. Storage recommendations (-20°C under nitrogen) reflect best practices for preserving sulfonated heterocycles, a common question among laboratory technicians. The compound's synthetic route has been optimized for scalability, addressing industry needs for cost-effective intermediates.

Emerging applications include its use as a fluorescence quencher in biochemical assays, capitalizing on the furan ring's photophysical properties. This addresses the rising demand for small-molecule probes in diagnostic development. Regulatory databases confirm its status as a non-hazardous research chemical when handled according to standard laboratory protocols.

Recent publications describe novel cross-coupling reactions involving CAS 1708379-85-4, enabling access to structurally diverse libraries for high-throughput screening. Such methodologies respond to pharmaceutical researchers' frequent searches for "diversity-oriented synthesis." The compound's hydrogen-bond acceptor capacity makes it particularly interesting for fragment-based drug design approaches.

Supply chain data indicates increasing availability of 5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester through specialty chemical distributors, with certificates of analysis including detailed spectroscopic characterization. This transparency supports reproducibility in academic and industrial settings—a key concern voiced in scientific forums about novel intermediates.

In material science contexts, the compound's thermal stability (decomposition >200°C) enables investigations into high-performance polymers. This property profile answers frequent queries about "heat-resistant organic monomers." Computational chemistry studies predict favorable binding interactions with biological targets, further driving interest in this multifunctional scaffold.

As research continues, 5-Ethanesulfonyl-furan-2-carboxylic acid methyl ester exemplifies how targeted modifications of heterocyclic cores can yield compounds with tailored properties. Its evolving applications demonstrate the ongoing relevance of sulfone chemistry in addressing contemporary scientific challenges across multiple disciplines.